Cas no 1779456-62-0 (2-amino-2-1-(2-chlorophenyl)cyclopropylacetic acid)
2-amino-2-1-(2-chlorophenyl)cyclopropylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-2-1-(2-chlorophenyl)cyclopropylacetic acid
- 1779456-62-0
- 2-amino-2-[1-(2-chlorophenyl)cyclopropyl]acetic acid
- EN300-1985154
-
- Inchi: 1S/C11H12ClNO2/c12-8-4-2-1-3-7(8)11(5-6-11)9(13)10(14)15/h1-4,9H,5-6,13H2,(H,14,15)
- InChI Key: XDDRUNYYJXTBQS-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1C1(C(C(=O)O)N)CC1
Computed Properties
- Exact Mass: 225.0556563g/mol
- Monoisotopic Mass: 225.0556563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 63.3Ų
2-amino-2-1-(2-chlorophenyl)cyclopropylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1985154-1g |
2-amino-2-[1-(2-chlorophenyl)cyclopropyl]acetic acid |
1779456-62-0 | 1g |
$842.0 | 2023-09-16 | ||
| Enamine | EN300-1985154-5g |
2-amino-2-[1-(2-chlorophenyl)cyclopropyl]acetic acid |
1779456-62-0 | 5g |
$2443.0 | 2023-09-16 | ||
| Enamine | EN300-1985154-10g |
2-amino-2-[1-(2-chlorophenyl)cyclopropyl]acetic acid |
1779456-62-0 | 10g |
$3622.0 | 2023-09-16 | ||
| Enamine | EN300-1985154-0.05g |
2-amino-2-[1-(2-chlorophenyl)cyclopropyl]acetic acid |
1779456-62-0 | 0.05g |
$707.0 | 2023-09-16 | ||
| Enamine | EN300-1985154-0.1g |
2-amino-2-[1-(2-chlorophenyl)cyclopropyl]acetic acid |
1779456-62-0 | 0.1g |
$741.0 | 2023-09-16 | ||
| Enamine | EN300-1985154-0.25g |
2-amino-2-[1-(2-chlorophenyl)cyclopropyl]acetic acid |
1779456-62-0 | 0.25g |
$774.0 | 2023-09-16 | ||
| Enamine | EN300-1985154-0.5g |
2-amino-2-[1-(2-chlorophenyl)cyclopropyl]acetic acid |
1779456-62-0 | 0.5g |
$809.0 | 2023-09-16 | ||
| Enamine | EN300-1985154-1.0g |
2-amino-2-[1-(2-chlorophenyl)cyclopropyl]acetic acid |
1779456-62-0 | 1g |
$1500.0 | 2023-06-01 | ||
| Enamine | EN300-1985154-2.5g |
2-amino-2-[1-(2-chlorophenyl)cyclopropyl]acetic acid |
1779456-62-0 | 2.5g |
$1650.0 | 2023-09-16 | ||
| Enamine | EN300-1985154-5.0g |
2-amino-2-[1-(2-chlorophenyl)cyclopropyl]acetic acid |
1779456-62-0 | 5g |
$4349.0 | 2023-06-01 |
2-amino-2-1-(2-chlorophenyl)cyclopropylacetic acid Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 2-amino-2-1-(2-chlorophenyl)cyclopropylacetic acid
Comprehensive Overview of 2-amino-2-1-(2-chlorophenyl)cyclopropylacetic acid (CAS No. 1779456-62-0): Properties, Applications, and Research Insights
2-amino-2-1-(2-chlorophenyl)cyclopropylacetic acid (CAS No. 1779456-62-0) is a specialized organic compound with a unique cyclopropyl backbone and a chlorophenyl substituent. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential bioactive properties. The presence of both amino and carboxylic acid functional groups makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery programs targeting metabolic disorders and inflammatory diseases.
Recent studies highlight the growing interest in cyclopropyl-containing compounds, as they often exhibit enhanced metabolic stability and bioavailability. The 2-chlorophenyl moiety in this compound further contributes to its lipophilicity, which is a critical factor in drug design for improving membrane permeability. Researchers are actively exploring its derivatives for applications in central nervous system (CNS) therapeutics, where structural rigidity and halogenation play pivotal roles in modulating receptor interactions.
From a synthetic chemistry perspective, CAS No. 1779456-62-0 presents intriguing challenges and opportunities. Its cyclopropylacetic acid scaffold requires precise stereocontrol during synthesis, making it a valuable case study for asymmetric catalysis methodologies. Innovations in green chemistry have also spurred interest in developing eco-friendly routes to such compounds, aligning with global sustainability trends. Computational tools like molecular docking and QSAR modeling are increasingly employed to predict its interactions with biological targets, reducing reliance on traditional trial-and-error approaches.
The compound's relevance extends to precision agriculture, where structurally similar molecules are investigated as potential plant growth regulators. Its halogenated aromatic system could influence hormonal pathways in crops, offering solutions for stress resistance—a hot topic amid climate change concerns. However, thorough ecotoxicological assessments remain essential before field applications.
Analytical characterization of 2-amino-2-1-(2-chlorophenyl)cyclopropylacetic acid typically involves advanced techniques like HPLC-MS and NMR spectroscopy, with particular emphasis on chiral purity due to its stereogenic center. These methods are frequently discussed in online forums by analytical chemists seeking optimized separation protocols for structurally analogous compounds.
In the context of intellectual property, patents referencing this compound often focus on prodrug formulations or crystal polymorphs—key areas in pharmaceutical development where small structural modifications can significantly impact patentability and therapeutic efficacy. This aligns with frequent search queries from professionals navigating patent landscapes for novel chemical entities.
Ongoing debates in medicinal chemistry circles center around balancing the compound's potential benefits against synthetic complexity. While its multifunctional structure offers diverse modification points, cost-effective scale-up remains a challenge—a pain point often raised in industry-focused discussions about API manufacturing.
Emerging research directions include exploring metal-organic frameworks (MOFs) incorporating this compound as a ligand for targeted drug delivery systems. Such applications resonate with current interests in nanomedicine and personalized therapeutics, frequently searched topics in academic databases.
Safety profiles of CAS 1779456-62-0 derivatives are systematically evaluated through ADMET studies, addressing common user concerns about compound toxicity. Transparent reporting of these data meets growing demands for open-access chemical safety information in research communities.
As regulatory landscapes evolve, particularly regarding REACH compliance and ICH guidelines, proper documentation of this compound's physicochemical properties becomes increasingly vital. This addresses frequent queries from quality assurance professionals navigating global chemical regulations.
The compound's potential role in addressing antimicrobial resistance (AMR)—a critical global health priority—is under preliminary investigation. Modified versions show promise against resistant bacterial strains, tapping into widespread searches for novel antibiotic scaffolds.
In material science, its chiral nature sparks interest for asymmetric synthesis of advanced polymers, connecting to trending research in smart materials. Such interdisciplinary applications demonstrate how niche chemicals can bridge diverse scientific domains.
1779456-62-0 (2-amino-2-1-(2-chlorophenyl)cyclopropylacetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)